Cas no 68597-44-4 (1-(5-chloro-2-methoxyphenyl)propan-1-one)

1-(5-chloro-2-methoxyphenyl)propan-1-one structure
68597-44-4 structure
Product Name:1-(5-chloro-2-methoxyphenyl)propan-1-one
CAS No:68597-44-4
MF:C10H11ClO2
MW:198.646142244339
MDL:MFCD11617658
CID:392842
PubChem ID:12431830
Update Time:2025-04-19

1-(5-chloro-2-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-(5-chloro-2-methoxyphenyl)-
    • 1-(5-chloro-2-methoxyphenyl)propan-1-one
    • 68597-44-4
    • 3'-Chloro-6'-methoxypropiophenone
    • DTXSID70498031
    • CS-0262134
    • 1-(5-Chloro-2-methoxy-phenyl)-propan-1-one
    • AKOS000299343
    • SCHEMBL9720636
    • EN300-81588
    • MDL： MFCD11617658
    • Inchi： 1S/C10H11ClO2/c1-3-9(12)8-6-7(11)4-5-10(8)13-2/h4-6H,3H2,1-2H3
    • InChI Key： UAXKJHNDCLNPES-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=C(C=1)C(CC)=O)OC

Computed Properties

  • Exact Mass: 198.04483
  • Monoisotopic Mass: 198.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

1-(5-chloro-2-methoxyphenyl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM460542-1g
1-Propanone, 1-(5-chloro-2-methoxyphenyl)-
 68597-44-4 95%+
1g
 $385 2022-06-10
abcr
AB434036-1 g
3'-Chloro-6'-methoxypropiophenone
 68597-44-4
1g
 €405.80 2023-06-16
abcr
AB434036-5 g
3'-Chloro-6'-methoxypropiophenone
 68597-44-4
5g
 €1135.60 2023-06-16
TRC
C376818-25mg
1-(5-chloro-2-methoxyphenyl)propan-1-one
 68597-44-4
25mg
 $ 50.00 2022-04-01
TRC
C376818-50mg
1-(5-chloro-2-methoxyphenyl)propan-1-one
 68597-44-4
50mg
 $ 70.00 2022-04-01
TRC
C376818-250mg
1-(5-chloro-2-methoxyphenyl)propan-1-one
 68597-44-4
250mg
 $ 275.00 2022-04-01
Enamine
EN300-81588-0.05g
1-(5-chloro-2-methoxyphenyl)propan-1-one
 68597-44-4 95%
0.05g
 $53.0 2023-09-02
Enamine
EN300-81588-0.1g
1-(5-chloro-2-methoxyphenyl)propan-1-one
 68597-44-4 95%
0.1g
 $83.0 2023-09-02
Enamine
EN300-81588-0.25g
1-(5-chloro-2-methoxyphenyl)propan-1-one
 68597-44-4 95%
0.25g
 $116.0 2023-09-02
Enamine
EN300-81588-0.5g
1-(5-chloro-2-methoxyphenyl)propan-1-one
 68597-44-4 95%
0.5g
 $218.0 2023-09-02

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